6-Chloro-5-methylthioindole
Cat. No. B8328678
M. Wt: 197.69 g/mol
InChI Key: NQQYNAPVGWDGAH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05834494
Procedure details
6-Chloro-5-methylthioindole (D47) (0.72 g, 3.65 mmol) was treated with sodium cyanoborohydride as in the method of Description 10 to give the title compound (0.72 g, 98%) as a pale yellow oil.
Name
Yield
98%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:10]=[C:9]2[C:5]([CH:6]=[CH:7][NH:8]2)=[CH:4][C:3]=1[S:11][CH3:12].C([BH3-])#N.[Na+]>>[Cl:1][C:2]1[CH:10]=[C:9]2[C:5]([CH2:6][CH2:7][NH:8]2)=[CH:4][C:3]=1[S:11][CH3:12] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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0.72 g
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Type
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reactant
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Smiles
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ClC1=C(C=C2C=CNC2=C1)SC
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(#N)[BH3-].[Na+]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC1=C(C=C2CCNC2=C1)SC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.72 g | |
| YIELD: PERCENTYIELD | 98% | |
| YIELD: CALCULATEDPERCENTYIELD | 98.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
